Cas no 73522-42-6 (BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)-)

BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)- structure
73522-42-6 structure
Product Name:BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)-
CAS No:73522-42-6
MF:C10H19N
MW:153.26456284523
CID:3398939
PubChem ID:24850900
Update Time:2025-04-21

BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)- Chemical and Physical Properties

Names and Identifiers

    • BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)-
    • (-)-cis-Myrtanylamine
    • NK4R3PKE7Z
    • (1S,2R,5S)-6,6-Dimethylbicyclo(3.1.1)heptane-2-methanamine
    • REL-(1R,2S,5R)-6,6-DIMETHYLBICYCLO(3.1.1)HEPTANE-2-METHANAMINE
    • [(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]methanamine
    • UNII-NK4R3PKE7Z
    • 38235-68-6
    • ((1s,2r,5s)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl)methanamine
    • 1-[(1S,2R,5S)-6,6-DIMETHYLBICYCLO[3.1.1]HEPTAN-2-YL]METHANAMINE
    • Bicyclo(3.1.1)heptane-2-methanamine, 6,6-dimethyl-, (1S-(1alpha,2beta,5alpha))-
    • SCHEMBL1155109
    • (-)-cis-Myrtanylamine, 98%
    • EN300-6814523
    • L-cis-Myrtanylamine
    • BICYCLO(3.1.1)HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1.ALPHA.,2.BETA.,5.ALPHA.)-
    • ((1S,2R,5S)-6,6-Dimethylbicyclo(3.1.1)heptan-2-yl)methanamine
    • Bicyclo(3.1.1)heptane-2-methanamine, 6,6-dimethyl-, (1S,2R,5S)-
    • 1-[(1S,2R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]methaneamine
    • AKOS025211800
    • (?)-cis-Myrtanylamine
    • MFCD00001349
    • [(1S,2R,5S)-6,6-Dimethylnorpinan-2-yl]methanamine
    • cis-Myrtanylamine
    • BICYCLO(3.1.1)HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S-(1.ALPHA.,2.BETA.,5.ALPHA.))-
    • 73522-42-6
    • BP-12899
    • SYJBFPCQIJQYNV-CIUDSAMLSA-N
    • (-) cis-myrtanylamine
    • 2.ALPHA.H-10-AMINOPINANE
    • Myrtanylamine, cis-(-)-
    • CS-0204660
    • AS-87898
    • [(1S,2R,5S)-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]methanamine
    • 628-196-9
    • MDL: MFCD00001349
    • Inchi: 1S/C10H19N/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9H,3-6,11H2,1-2H3/t7-,8-,9-/m0/s1
    • InChI Key: SYJBFPCQIJQYNV-CIUDSAMLSA-N
    • SMILES: NC[C@@H]1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

  • Exact Mass: 153.151749610g/mol
  • Monoisotopic Mass: 153.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.915 g/mL at 25 °C(lit.)
  • Boiling Point: 94-99 °C/27 mmHg(lit.)
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • Refractive Index: n20/D 1.4877(lit.)
  • Optical Activity: [α]22/D −30.5°, neat

BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)- Security Information

BICYCLO[3.1.1]HEPTANE-2-METHANAMINE, 6,6-DIMETHYL-, (1S,2R,5S)- Pricemore >>

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